Cas no 857061-44-0 (1-Bromo-3-chloro-2-(trifluoromethyl)benzene)

1-Bromo-3-chloro-2-(trifluoromethyl)benzene is a halogenated aromatic compound featuring bromine, chlorine, and trifluoromethyl substituents on a benzene ring. Its unique substitution pattern makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of both bromine and chlorine enhances its reactivity in cross-coupling reactions, while the electron-withdrawing trifluoromethyl group contributes to stability and influences electronic properties. This compound is well-suited for applications requiring selective functionalization, such as Suzuki or Ullmann couplings. Its high purity and consistent performance make it a reliable choice for research and industrial-scale processes.
1-Bromo-3-chloro-2-(trifluoromethyl)benzene structure
857061-44-0 structure
Product Name:1-Bromo-3-chloro-2-(trifluoromethyl)benzene
CAS No:857061-44-0
MF:C7H3BrClF3
MW:259.450930833817
MDL:MFCD08459291
CID:69030
PubChem ID:20269851
Update Time:2025-08-02

1-Bromo-3-chloro-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-3-chloro-2-(trifluoromethyl)benzene
    • 1-Bromo-3-chloro-2-trifluoromethylbenzene
    • 2-BROMO-6-CHLOROBENZOTRIFLUORIDE
    • BENZENE, 1-BROMO-3-CHLORO-2-(TRIFLUOROMETHYL)-
    • 2-CHLORO-6-BROMOTRIFLUOROTOLUENE
    • 1-Bromo-3-chloro-2-(trifluoromethyl)-benzene
    • KSC916A2R
    • XPIQQGXRDHXMGQ-UHFFFAOYSA-N
    • WT138
    • BCP14011
    • CM13192
    • AS05905
    • SY022911
    • 1-Bromo-3-chloro-2-(trifluoromethyl)benzene (ACI)
    • 857061-44-0
    • SCHEMBL3278921
    • CS-W003525
    • DB-076404
    • MFCD08459291
    • EN300-188927
    • J-504415
    • DS-14518
    • AKOS005259033
    • DTXSID30604398
    • MDL: MFCD08459291
    • Inchi: 1S/C7H3BrClF3/c8-4-2-1-3-5(9)6(4)7(10,11)12/h1-3H
    • InChI Key: XPIQQGXRDHXMGQ-UHFFFAOYSA-N
    • SMILES: FC(C1C(Br)=CC=CC=1Cl)(F)F

Computed Properties

  • Exact Mass: 257.90600
  • Monoisotopic Mass: 257.90587g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 4.1

Experimental Properties

  • Boiling Point: 210.8°C at 760 mmHg
  • PSA: 0.00000
  • LogP: 4.12130

1-Bromo-3-chloro-2-(trifluoromethyl)benzene Security Information

1-Bromo-3-chloro-2-(trifluoromethyl)benzene Customs Data

  • HS CODE:2903999090
  • Customs Data:

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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1-Bromo-3-chloro-2-(trifluoromethyl)benzene Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrofluoric acid ,  Sulfur tetrafluoride ;  -196 °C → rt; 24 h, 85 °C; 85 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  0 °C
Reference
Deoxofluorination of (Hetero)aromatic Acids
Trofymchuk, Serhii; et al, Journal of Organic Chemistry, 2020, 85(5), 3110-3124

1-Bromo-3-chloro-2-(trifluoromethyl)benzene Raw materials

1-Bromo-3-chloro-2-(trifluoromethyl)benzene Preparation Products

Additional information on 1-Bromo-3-chloro-2-(trifluoromethyl)benzene

1-Bromo-3-chloro-2-(trifluoromethyl)benzene: A Comprehensive Overview

The compound 1-Bromo-3-chloro-2-(trifluoromethyl)benzene, with the CAS number 857061-44-0, is a highly specialized aromatic compound that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its unique substitution pattern, featuring a bromine atom at position 1, a chlorine atom at position 3, and a trifluoromethyl group at position 2 on the benzene ring. This combination of substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable precursor in organic synthesis and a promising candidate for advanced materials development.

Recent studies have highlighted the potential of 1-Bromo-3-chloro-2-(trifluoromethyl)benzene in the development of novel pharmaceutical agents. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly those targeting specific receptors involved in neurological disorders. The trifluoromethyl group, known for its electron-withdrawing properties, plays a crucial role in modulating the electronic environment of the benzene ring, thereby influencing the compound's reactivity and selectivity in various reactions.

In the realm of materials science, 1-Bromo-3-chloro-2-(trifluoromethyl)benzene has been investigated for its applications in the creation of advanced polymers and high-performance composites. Its ability to undergo controlled polymerization under specific conditions has opened new avenues for developing materials with tailored mechanical and thermal properties. Moreover, the compound's stability under harsh chemical and thermal conditions makes it an ideal candidate for use in extreme environments.

The synthesis of 1-Bromo-3-chloro-2-(trifluoromethyl)benzene typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have significantly improved the efficiency of these syntheses, reducing production costs and minimizing environmental impact. For instance, the use of palladium-catalyzed coupling reactions has enabled researchers to achieve unprecedented levels of control over the substitution pattern of the benzene ring.

Beyond its chemical applications, 1-Bromo-3-chloro-2-(trifluoromethyl)benzene has also found relevance in environmental chemistry. Studies have demonstrated its potential as a tracer compound for monitoring water quality and assessing the fate of organic pollutants in aquatic systems. The compound's distinct chemical signature allows for precise detection and quantification using advanced analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS).

In conclusion, 1-Bromo-3-chloro-2-(trifluoromethyl)benzene, with its unique structural features and versatile reactivity, continues to be a focal point in contemporary chemical research. Its applications span across pharmaceuticals, materials science, and environmental chemistry, underscoring its importance as a key building block in modern organic synthesis. As research into this compound progresses, it is anticipated that new discoveries will further expand its utility across diverse scientific domains.

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